Cas no 2171614-51-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid
• CAS No: 2171614-51-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5750480
• PubChem ID: 165513801
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1525006
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(oxan-3-yl)carbamoyl]propanoic acid
• 2171614-51-8
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid

• Inchi： 1S/C25H28N2O6/c1-27(16-7-6-12-32-14-16)24(30)22(13-23(28)29)26-25(31)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： OXOBSMVJLSQQGN-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid (CAS No. 2171614-51-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid, with the CAS number 2171614-51-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a cyclic ether moiety. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. In the context of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid, this group plays a crucial role in controlling the reactivity of the amino functionality, allowing for precise and selective chemical transformations. This is particularly important in the synthesis of complex peptides and proteins, where maintaining the integrity of the amino acid sequence is essential.

The presence of the oxan-3-yl (tetrahydrofuran) moiety adds another layer of complexity to the molecule. Tetrahydrofuran derivatives are known for their ability to form stable cyclic structures, which can influence the conformational properties of the compound. This characteristic is advantageous in drug design, as it can enhance the bioavailability and stability of the final product. Recent studies have shown that compounds containing tetrahydrofuran rings exhibit improved solubility and reduced toxicity, making them attractive candidates for pharmaceutical applications.

The carboxylic acid group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid provides a versatile functional handle for further chemical modifications. This group can be readily activated and coupled with other molecules using standard coupling reagents, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). These coupling reactions are fundamental in peptide synthesis and are often used to create complex macromolecules with specific biological activities.

In terms of biological activity, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid has been investigated for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate protein-protein interactions (PPIs), which are critical in many cellular processes and disease pathways. For example, studies have shown that derivatives of this compound can inhibit specific PPIs involved in cancer progression, making them promising candidates for anticancer therapies.

The synthetic route to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid involves several steps, each requiring careful optimization to ensure high yields and purity. The synthesis typically begins with the protection of an amino acid using Fmoc chemistry, followed by the introduction of the tetrahydrofuran ring through a ring-closing metathesis reaction or other suitable methods. The final step involves the formation of the carboxylic acid group through oxidation or other chemical transformations.

The characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed information about the molecular structure and purity of the compound, which is essential for its use in further research and development.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(oxan-3-yl)carbamoylpropanoic acid (CAS No. 2171614-51-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting protein-protein interactions. Ongoing research continues to explore its full range of applications, highlighting its importance in advancing drug discovery and development.